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Compound of Interest

Compound Name: SKF83822 hydrobromide

Cat. No.: B1662597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the in vivo administration of

SKF83822 hydrobromide, a selective dopamine D1-like receptor agonist. The information is

intended to guide researchers in designing and executing experiments to study the effects of

this compound in animal models.

Introduction
SKF83822 hydrobromide is a high-affinity and selective agonist for the dopamine D1-like

receptors (D1 and D5). It is a valuable tool for investigating the role of these receptors in

various physiological and pathological processes, including motor control, learning and

memory, and neuropsychiatric disorders. SKF83822 stimulates adenylyl cyclase but not

phosphoinositide hydrolysis, making it a specific activator of the Gs/olf-cAMP signaling

pathway.[1][2] In vivo, administration of SKF83822 has been shown to induce pronounced

behavioral effects, such as hyperlocomotion.[1][2]
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Property Value Reference

Molecular Weight 424.76 g/mol [1]

Formula C₂₀H₂₂ClNO₂·HBr [1]

Solubility
Soluble to 100 mM in DMSO

and 10 mM in ethanol.
[1]

Storage

Store at room temperature. For

long-term storage of solutions,

aliquoting and storing at -20°C

or -80°C is recommended.

In Vivo Administration Data
The following table summarizes the typical dosage and administration routes for SKF83822
hydrobromide in common laboratory animal models.

Animal Model
Administration
Route

Dosage Range Vehicle Notes

Rat
Subcutaneous

(s.c.)
25 - 100 µg/kg

1-10% DMSO in

sterile saline

(0.9% NaCl)

A single dose is

often sufficient to

elicit behavioral

responses.

Monkey
Subcutaneous

(s.c.)

0.15 - 0.35

mg/kg

1-10% DMSO in

sterile saline

(0.9% NaCl)

Induces a state

of extreme

arousal and

locomotor

activation.[1][2]
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This protocol describes the preparation of a dosing solution for subcutaneous administration in

rodents. The final concentration of DMSO should be kept to a minimum, ideally below 10%

(v/v), to avoid potential toxicity.

Materials:

SKF83822 hydrobromide powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile saline (0.9% NaCl)

Sterile microcentrifuge tubes

Sterile syringes and needles (e.g., 27-30 gauge)

Procedure:

Calculate the required amount of SKF83822 hydrobromide: Based on the desired dose

(e.g., in mg/kg) and the average weight of the animals, calculate the total mass of the

compound needed.

Prepare a stock solution in DMSO:

Weigh the calculated amount of SKF83822 hydrobromide and place it in a sterile

microcentrifuge tube.

Add a small volume of 100% DMSO to dissolve the powder completely. For example, to

prepare a 1 mg/mL stock solution, dissolve 1 mg of the compound in 1 mL of DMSO.

Vortex briefly to ensure complete dissolution.

Dilute the stock solution with sterile saline:

Calculate the volume of the DMSO stock solution and sterile saline needed to achieve the

final desired concentration and a final DMSO concentration of ≤10%.
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Example Calculation for a 50 µg/kg dose in a 25g mouse with an injection volume of 10

mL/kg and a final DMSO concentration of 5%:

Dose per mouse = 50 µg/kg * 0.025 kg = 1.25 µg

Injection volume = 10 mL/kg * 0.025 kg = 0.25 mL = 250 µL

Final concentration of dosing solution = 1.25 µg / 250 µL = 5 µg/mL

To make 1 mL of this dosing solution with 5% DMSO:

Volume of DMSO = 5% of 1 mL = 50 µL

Volume of saline = 950 µL

Amount of SKF83822 needed = 5 µg/mL * 1 mL = 5 µg

From a 1 mg/mL (1000 µg/mL) stock in DMSO, you would need 5 µg / 1000 µg/mL =

0.005 mL = 5 µL of the stock.

Therefore, you would mix 5 µL of the 1 mg/mL DMSO stock with 45 µL of additional

DMSO and 950 µL of sterile saline.

Mix and filter sterilize:

Gently vortex the final dosing solution to ensure it is homogenous.

If necessary, filter the solution through a 0.22 µm syringe filter into a sterile vial to ensure

sterility.

Store appropriately: Use the freshly prepared solution. If short-term storage is necessary,

keep it on ice and protected from light.

Subcutaneous Administration Protocol for Rodents
Materials:

Prepared SKF83822 hydrobromide dosing solution
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Appropriately sized syringes (e.g., 1 mL) and needles (e.g., 27-30 gauge)

Animal scale

70% ethanol for disinfection

Procedure:

Weigh the animal: Obtain an accurate body weight to calculate the precise injection volume.

Prepare the injection: Draw the calculated volume of the dosing solution into the syringe.

Remove any air bubbles.

Restrain the animal: Use appropriate and humane restraint techniques. For mice and rats,

this typically involves scruffing the animal to expose the loose skin over the back and neck.

Administer the injection:

Create a tent of the loose skin between the shoulder blades.

Insert the needle, bevel up, at the base of the tented skin, parallel to the spine.

Gently pull back on the plunger to ensure you have not entered a blood vessel (no blood

should appear in the syringe hub).

Slowly and steadily inject the solution.

Withdraw the needle: Remove the needle and apply gentle pressure to the injection site for a

few seconds if necessary.

Monitor the animal: Return the animal to its cage and monitor for any adverse reactions and

for the expected behavioral effects.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of the dopamine D1 receptor activated

by SKF83822 and a typical experimental workflow for its in vivo administration.
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Caption: Dopamine D1 Receptor Signaling Pathway activated by SKF83822.
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Caption: Experimental Workflow for In Vivo Administration of SKF83822.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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